Cas no 1427423-42-4 (3-bromo-5-chloro-4-fluoropyrazolo1,5-apyridine)

• Product Name: 3-bromo-5-chloro-4-fluoropyrazolo1,5-apyridine
• CAS No: 1427423-42-4
• MF: C₇H₃BrClFN₂
• MW: 249.467522859573
• CID: 4599075
• PubChem ID: 130066086
• Update Time: 2025-10-28

3-bromo-5-chloro-4-fluoropyrazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridine, 3-bromo-5-chloro-4-fluoro-
• 3-BROMO-5-CHLORO-4-FLUORO-PYRAZOLO[1,5-A]PYRIDINE
• 3-bromo-5-chloro-4-fluoropyrazolo1,5-apyridine

• Inchi： 1S/C7H3BrClFN2/c8-4-3-11-12-2-1-5(9)6(10)7(4)12/h1-3H
• InChI Key： IEVHKUZWIQWGJD-UHFFFAOYSA-N
• SMILES： C12=C(Br)C=NN1C=CC(Cl)=C2F

Additional information on 3-bromo-5-chloro-4-fluoropyrazolo1,5-apyridine

Introduction to 3-bromo-5-chloro-4-fluoropyrazolo[1,5-a]pyridine (CAS No. 1427423-42-4)

3-bromo-5-chloro-4-fluoropyrazolo[1,5-a]pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1427423-42-4, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the pyrazolo[1,5-a]pyridine scaffold, a privileged structure known for its broad biological activity and structural versatility. The presence of multiple halogen substituents—specifically a bromo atom at the 3-position, a chloro group at the 5-position, and a fluoro atom at the 4-position—enhances its potential as a building block for pharmacophore development.

The structural features of 3-bromo-5-chloro-4-fluoropyrazolo[1,5-a]pyridine make it an attractive candidate for further exploration in medicinal chemistry. The halogen atoms introduce electron-withdrawing effects and modulate the electronic properties of the molecule, which can influence its interactions with biological targets. This compound has been extensively studied in recent years due to its potential applications in the development of novel therapeutic agents.

One of the most compelling aspects of 3-bromo-5-chloro-4-fluoropyrazolo[1,5-a]pyridine is its role as a key intermediate in synthesizing more complex molecules with targeted biological activities. Researchers have leveraged this scaffold to develop compounds with anti-inflammatory, anticancer, and antimicrobial properties. The halogenated pyrazolo[1,5-a]pyridine derivatives exhibit unique pharmacological profiles that make them promising candidates for further investigation.

In recent years, there has been a surge in interest regarding halogenated heterocycles in drug discovery. The ability of halogens to enhance metabolic stability, binding affinity, and bioavailability has made them indispensable tools in medicinal chemistry. 3-bromo-5-chloro-4-fluoropyrazolo[1,5-a]pyridine exemplifies this trend, as it combines multiple halogen atoms in a single scaffold, providing a rich palette of interactions with biological targets.

Several studies have highlighted the synthetic utility of 3-bromo-5-chloro-4-fluoropyrazolo[1,5-a]pyridine as a precursor for more sophisticated molecules. For instance, researchers have utilized this compound to develop inhibitors of kinases and other enzymes involved in cancer progression. The halogen atoms at specific positions allow for fine-tuning of the molecule's properties, enabling the optimization of potency and selectivity.

The pharmacological activity of 3-bromo-5-chloro-4-fluoropyrazolo[1,5-a]pyridine and its derivatives has been explored across various disease areas. In particular, its potential as an anticancer agent has been extensively investigated. Preclinical studies have demonstrated that certain derivatives of this scaffold exhibit inhibitory effects on tumor growth and metastasis by targeting key signaling pathways involved in cancer progression.

Moreover, the structural flexibility of 3-bromo-5-chloro-4-fluoropyrazolo[1,5-a]pyridine allows for further modifications that can enhance its pharmacological properties. Researchers have employed various synthetic strategies to introduce additional functional groups or alter the electronic distribution of the molecule. These modifications have led to the discovery of novel compounds with improved efficacy and reduced toxicity.

The development of computational methods for virtual screening and molecular docking has further accelerated the discovery process for compounds like 3-bromo-5-chloro-4-fluoropyrazolo[1,5-a]pyridine. These tools enable researchers to predict the binding modes and interactions of halogenated pyrazolo[1,5-a]pyridine derivatives with biological targets, facilitating the design of more effective therapeutic agents.

In conclusion,3-bromo-5-chloro-4-fluoropyrazolo[1,5-a]pyridine (CAS No. 1427423-42-4) represents a valuable scaffold in medicinal chemistry with significant potential for drug development. Its unique structural features and versatile synthetic applications make it an attractive candidate for further exploration in various therapeutic areas. As research continues to uncover new biological activities and synthetic methodologies,3-bromo-5-chloro-4-fluoropyrazolo[1,5-a]pyridine is poised to play a crucial role in the discovery and development of novel therapeutic agents.